Methyl 5-hydroxy-2-methoxybenzoate

• IUPAC Name: methyl 5-hydroxy-2-methoxybenzoate
• InChI: InChI=1S/C9H10O4/c1-12-8-4-3-6(10)5-7(8)9(11)13-2/h3-5,10H,1-2H3
• InChI Key: ZKVWSXCKPJLMRC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)O)C(=O)OC
• Molecular Formula: C9H10O4
• DSSTOX Substance ID: DTXSID20343784
• Molecular Weight: 182.17 g/mol
• CAS No.: 87513-63-1

Description

Methyl 5-hydroxy-2-methoxybenzoate is a useful research compound. Its molecular formula is C9H10O4 and its molecular weight is 182.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Antimicrobial Activities

Methyl 5-hydroxy-2-methoxybenzoate, as part of a group of compounds isolated from marine endophytic fungi, has shown promising antitumor and antimicrobial activities. Compounds similar to this compound have been identified in fungi like Nigrospora sp. and Aspergillus carneus. These compounds have demonstrated moderate antitumor and antimicrobial effects, indicating the potential use of this compound in related applications (Xia et al., 2011), (Xu et al., 2017).

Synthesis and Chemical Studies

This compound has been utilized as an intermediate in the synthesis of various chemical compounds. Studies have focused on the synthesis processes and the development of methods to produce derivatives efficiently. Such studies contribute to the understanding of the compound's chemical properties and potential applications in various industries, including pharmaceuticals and material sciences (Wang Yu, 2008), (Zha Xiao-lin et al., 2010).

Potential in Alzheimer's Disease Treatment

A study reported the development of compounds with a structure including 4-methoxybenzoyl groups showing potent inhibitory selectivity against histone deacetylase 6 (HDAC6). These compounds have demonstrated effectiveness in decreasing the level of phosphorylation of tau proteins and the aggregation of tau proteins, indicating potential applications in treating Alzheimer's disease (Lee et al., 2018).

Natural Product Research

This compound, along with other similar compounds, has been identified in various natural sources such as the leaves of Palicourea coriacea. These studies contribute to the understanding of natural product chemistry and potential medicinal or therapeutic uses of these compounds (Silva et al., 2008).

Synthesis routes and methods

Procedure details

Combine methyl 2-methoxy-5-(t-butyldimethylsilyloxy)benzoate (11.1 g. 37.4 mmol) and ammonium fluoride (6.94 g, 0.187 mmol) in methanol (150 mL). Heat to reflux. After 1 hour, evaporate in vacuo to give a residue. Partition the residue between ethyl acetate and water, separate the layers, extract the organic layer with water and then brine. Dry the organic layer over MgSO4, filter, and evaporate in uacuo to give methyl 2-methoxy-5-hydroxybenzoate: mp; 110-112° C. Rf=0.27 (silica gel, 5% ethyl acetate/hexane).